Cas no 1699416-01-7 (5-(bromomethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine)

• Product Name: 5-(bromomethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine
• CAS No: 1699416-01-7
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• CID: 5957884
• PubChem ID: 107085679
• Update Time: 2024-01-12

5-(bromomethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-(bromomethyl)-2-(1H-1,2,4-triazol-1-yl)-
• 5-(bromomethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine
• EN300-1911093
• 1699416-01-7

• Inchi： 1S/C8H7BrN4/c9-3-7-1-2-8(11-4-7)13-6-10-5-12-13/h1-2,4-6H,3H2
• InChI Key： IYOHXYSYNAUOAD-UHFFFAOYSA-N
• SMILES： C1(N2C=NC=N2)=NC=C(CBr)C=C1

Computed Properties

• Exact Mass: 237.98541g/mol
• Monoisotopic Mass: 237.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 404.7±55.0 °C(Predicted)
• pka: 1.26±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles